![molecular formula C7H9N3 B1479981 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole CAS No. 1824138-94-4](/img/structure/B1479981.png)
1,6-dimethyl-1H-imidazo[1,2-b]pyrazole
Overview
Description
1H-imidazo[1,2-b]pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1,3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . This compound has been used in the synthesis of novel push–pull dyes and a non-classical isostere of the indolyl drug pruvanserin .
Synthesis Analysis
The selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold has been reported using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles .
Molecular Structure Analysis
The molecular structure of 1H-imidazo[1,2-b]pyrazole consists of a five-membered heterocyclic ring with three carbon atoms, two nitrogen atoms, and four hydrogen atoms . It also contains two double bonds .
Chemical Reactions Analysis
The chemical reactions involving 1H-imidazo[1,2-b]pyrazole have been studied. The selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold has been achieved using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases .
Scientific Research Applications
Antimicrobial Activity
“1,6-dimethyl-1H-imidazo[1,2-b]pyrazole” has been studied for its antimicrobial properties. This compound, due to its imidazole core, is part of a class of molecules known for their ability to inhibit the growth of various bacteria and fungi. The structural similarity to naturally occurring antimicrobial peptides allows these compounds to interact with microbial cell membranes, leading to potential applications in treating infections .
Anticancer Potential
Research has indicated that derivatives of imidazo[1,2-b]pyrazole exhibit anticancer activities. The compound’s ability to interfere with cellular signaling pathways and induce apoptosis makes it a candidate for developing new oncology drugs. Its role in targeting specific cancer cell lines is an area of active investigation .
Anti-inflammatory Uses
The anti-inflammatory properties of “1,6-dimethyl-1H-imidazo[1,2-b]pyrazole” are another significant area of research. By modulating inflammatory pathways, this compound could be used to develop treatments for chronic inflammatory diseases, such as arthritis or asthma .
Antitubercular Activity
This compound has shown promise in combating Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. Specific derivatives have demonstrated potent antitubercular activity, which is crucial given the rising antibiotic resistance .
GABA A Modulation
In the field of neuroscience, “1,6-dimethyl-1H-imidazo[1,2-b]pyrazole” and its derivatives have been explored for their potential to modulate GABA A receptors. These receptors are pivotal in the central nervous system, and modulation can have therapeutic effects on anxiety, insomnia, and epilepsy .
Fluorescent Probes
The unique structure of imidazo[1,2-b]pyrazole derivatives makes them suitable for use as fluorescent probes. These compounds can be used in bioimaging to track biological processes in real-time, aiding in the study of diseases at the molecular level .
Agrochemical Applications
In agriculture, the imidazole ring’s presence in “1,6-dimethyl-1H-imidazo[1,2-b]pyrazole” offers potential uses as a base for developing new pesticides or herbicides. Its ability to disrupt biological pathways in pests can be harnessed to protect crops without harming the environment .
Material Science
The compound’s scaffold is of interest in material science due to its stability and electronic properties. It can be used to create novel materials with specific conductivity or photoreactive properties, which have applications in electronics and energy storage .
Future Directions
Mechanism of Action
Target of Action
It is known that the compound is a potential non-classical isostere of indole , which suggests that it may interact with similar targets as indole-based drugs, such as the 5-HT2A serotonin receptor .
Mode of Action
The mode of action of 1,6-dimethyl-1H-imidazo[1,2-b]pyrazole involves its interaction with its targets, leading to changes in cellular processes . The compound is selectively functionalized using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles .
Biochemical Pathways
Given its potential as a non-classical isostere of indole , it may be involved in similar pathways as indole-based compounds.
Pharmacokinetics
It is noted that a substitution of the indole ring with a 1h-imidazo[1,2-b]pyrazole results in significantly improved solubility in aqueous media , which could potentially enhance its bioavailability.
Result of Action
It is known that the compound has diverse and very useful bioactivities, including antimicrobial, anticancer, and anti-inflammatory effects .
Action Environment
It is known that the compound’s solubility in aqueous media is significantly improved when the indole ring is substituted with a 1h-imidazo[1,2-b]pyrazole , suggesting that the compound’s action may be influenced by the solvent environment.
properties
IUPAC Name |
1,6-dimethylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3/c1-6-5-7-9(2)3-4-10(7)8-6/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDMVTDGPHBUEGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=CN(C2=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,6-dimethyl-1H-imidazo[1,2-b]pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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